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Technical Support Center: Trace-Level PCB
Analysis
This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) to help researchers, scientists, and drug development professionals minimize

background contamination in trace-level Polychlorinated Biphenyl (PCB) analysis.

Troubleshooting Guides
High background contamination in method blanks can invalidate analytical results. This guide

provides a systematic approach to identifying and eliminating sources of PCB contamination.

Problem: High PCB concentration detected in method blank.

Initial Steps:

Confirm the contamination: Re-run a method blank to ensure the contamination was not a

one-time event.

Isolate the source: Analyze a solvent blank (a vial of clean solvent). If the solvent blank is

clean, the contamination is likely from glassware, reagents, or the sample preparation

process. If the solvent blank is contaminated, the solvent itself or the autosampler may be

the source.
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Frequently Asked Questions (FAQs)
General Contamination
Q1: What are the most common sources of background PCB contamination in a laboratory?

A1: Common sources of PCB contamination include:

Laboratory Environment: Airborne dust particles can carry PCBs.[1] Older buildings may

have construction materials like caulking or paint that contain PCBs.[2]

Solvents and Reagents: Impurities in solvents and reagents are a primary source of

contamination.[3][4]

Glassware and Labware: Improperly cleaned glassware can introduce contaminants.[3]

Plasticware should be avoided as it can leach interfering compounds.

Sample Handling: Human byproducts (e.g., skin oils) and improper handling can introduce

contaminants.[3]

Consumables: Septa, vial caps, and pipette tips can be sources of contamination.[5][6]

Q2: What are the acceptable background levels for PCBs in analytical blanks?

A2: Acceptable background levels can vary depending on the regulatory method and project-

specific requirements. For example, EPA Method 1668C provides the following acceptance

criteria for method blanks:

Analyte Acceptance Criteria

Individual PCB Congener < 20 pg/L[7][8]

Total PCBs (if multiple congeners exceed 20

pg/L)
< 300 pg/L[7]

Note: If a congener is detected in the method blank but the concentration in the associated

sample is significantly higher (e.g., >10 times the blank concentration), the sample result may

still be considered acceptable.[7]
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Solvents and Reagents
Q3: What purity of solvents should be used for trace-level PCB analysis?

A3: It is crucial to use high-purity solvents. The appropriate grade depends on the sensitivity of

the analysis.

Solvent Grade Description

Pesticide Grade

Specifically tested for electron-capturing

compounds, making it suitable for PCB analysis

by GC-ECD.[9]

ACS Grade

Meets or exceeds purity standards set by the

American Chemical Society. Tested for trace

metal content and UV absorbance.[10]

High-Purity/Distilled-in-Glass
Solvents are distilled in all-glass systems to

minimize organic contaminants.[11]

LC/MS Grade

High purity with low levels of trace metal

impurities, suitable for mass spectrometry

applications.[10]

Q4: How can I further purify solvents to reduce background contamination?

A4: If commercially available high-purity solvents are still a source of contamination, you can

perform additional purification steps in the laboratory, such as distillation in an all-glass system.

Glassware and Labware
Q5: What is the proper procedure for cleaning glassware for trace-level PCB analysis?

A5: A rigorous cleaning procedure is essential. The following is a general protocol:

Initial Rinse: Immediately after use, rinse glassware with an appropriate solvent (e.g.,

acetone, hexane) to remove the bulk of organic residues.[12]

Detergent Wash: Wash with a laboratory-grade, phosphate-free detergent.[13]
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Tap Water Rinse: Rinse thoroughly with tap water.

Acid Rinse: Soak or rinse with a 10% hydrochloric acid solution to remove any acid-soluble

contaminants.[13]

Deionized Water Rinse: Rinse multiple times with deionized water.

Solvent Rinse: Rinse with high-purity solvent (e.g., acetone, hexane) to remove any

remaining organic residues and to aid in drying.

Drying/Baking: Air dry in a clean environment or bake in an oven.

Q6: What is the recommended procedure for baking glassware?

A6: Baking glassware at a high temperature can remove persistent organic contaminants.

Temperature: 450-550 °C[7]

Duration: At least 4 hours.

Procedure: After cleaning and drying, loosely cover the openings of the glassware with

aluminum foil and place in a muffle furnace. Allow the glassware to cool completely before

use.

Sample Vials and Closures
Q7: Can sample vials and caps be a source of contamination?

A7: Yes, vials, caps, and especially septa can introduce contaminants.

Vials: Use vials made of high-quality borosilicate glass.[14]

Caps and Septa: Use caps with PTFE-lined silicone septa, as these are less likely to leach

organic compounds compared to other materials.[5][6] Pre-slit septa can reduce the chance

of coring, where small particles of the septum are introduced into the sample.[5]

Experimental Protocols
Detailed Glassware Cleaning Protocol:
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Pre-rinse: Immediately after use, rinse glassware three times with a suitable solvent (e.g.,

acetone or hexane) to remove gross contamination. Dispose of the solvent waste

appropriately.

Soak: Submerge the glassware in a warm solution of laboratory-grade, phosphate-free

detergent. Allow to soak for at least 30 minutes.

Scrub: Use appropriate brushes to scrub all surfaces of the glassware.

Rinse: Rinse thoroughly with warm tap water (at least 5 times), followed by a rinse with

deionized water (at least 3 times).

Acid Bath (Optional but Recommended): Submerge the glassware in a 10% HCl solution for

at least one hour.

Final Rinse: Rinse thoroughly with deionized water until the rinse water is neutral.

Solvent Rinse: Rinse with high-purity acetone followed by high-purity hexane.

Dry: Allow to air dry in a clean cabinet or bake in an oven at 105-130°C. For ultra-trace

analysis, proceed to the baking protocol.

Glassware Baking Protocol:

Follow the detailed glassware cleaning protocol.

Loosely cover all openings of the dry glassware with clean aluminum foil.

Place the glassware in a muffle furnace.

Ramp the temperature to 450°C and hold for a minimum of 4 hours.

Turn off the furnace and allow the glassware to cool slowly to room temperature inside the

furnace to prevent thermal shock and cracking.

Store the baked glassware covered in a clean, dust-free environment.

Visualizations

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12294765?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


General Experimental Workflow for Trace-Level PCB Analysis
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Caption: A general workflow for trace-level PCB analysis.
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Troubleshooting High Background Contamination
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Caption: A flowchart for troubleshooting high background contamination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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